Cas no 2589-56-2 (1,4-Naphthalenedione,2-ethyl-3-methyl-)

• Product Name: 1,4-Naphthalenedione,2-ethyl-3-methyl-
• CAS No: 2589-56-2
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 268435
• PubChem ID: 3014112
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-ethyl-3-methyl-
• 2-Ethyl-3-methyl-1,4-naphthalenedione
• 2-ethyl-3-methylnaphthalene-1,4-dione
• FT-0703266
• 2589-56-2
• SCHEMBL571496
• CHEMBL1223897
• DTXSID90180542
• 2-methyl-3-ethylnaphthoquinone
• 1,4-Naphthalenedione, 2-ethyl-3-methyl-

• Inchi： 1S/C13H12O2/c1-3-9-8(2)12(14)10-6-4-5-7-11(10)13(9)15/h4-7H,3H2,1-2H3
• InChI Key： QWIBLPIAYFAQQQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=C1CC)=O

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14